5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide

• IUPAC Name: 5-bromo-N-[2-(4-methoxyphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H14BrNO3/c1-18-11-4-2-10(3-5-11)8-9-16-14(17)12-6-7-13(15)19-12/h2-7H,8-9H2,1H3,(H,16,17)
• InChI Key: JXSWXWVNXRHJBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H14BrNO3
• Molecular Weight: 324.17 g/mol

Description

5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide, also known as BMEF, is a synthetic compound that has been the focus of scientific research due to its potential pharmacological activities. This compound is a member of the furamide family and has a molecular weight of 326.27 g/mol.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide is not fully understood, but it is believed to act through the inhibition of the NF-κB signaling pathway, which plays a key role in inflammation and cancer. 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide has also been shown to modulate the activity of ion channels, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide has been shown to reduce inflammation and pain in animal models. It has also been shown to induce apoptosis in cancer cells. However, further research is needed to fully understand the biochemical and physiological effects of 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide in lab experiments is its potential pharmacological activities, particularly its anti-inflammatory and analgesic effects. However, the limitations of using 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide. One potential direction is to further investigate its anti-inflammatory and analgesic effects in animal models and human clinical trials. Another direction is to explore its potential use in the treatment of cancer, particularly in combination with other cancer therapies. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide.

Synthesis Methods

The synthesis of 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide involves the reaction of 2-furancarboxylic acid with 4-methoxyphenylethylamine in the presence of thionyl chloride and lithium bromide. The resulting intermediate is then reacted with furfurylamine in the presence of sodium hydride to yield 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide has been studied for its potential pharmacological activities, particularly its anti-inflammatory and analgesic effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. 5-bromo-N-[2-(4-methoxyphenyl)ethyl]-2-furamide has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.